2-[1-(3,5-difluoropyridine-2-carbonyl)piperidin-4-yl]-1,8-naphthyridine

Specification

• CAS No.: 2640828-71-1
• Molecular Formula: C19H16F2N4O
• Molecular Weight: 354.4 g/mol
• IUPAC Name: (3,5-difluoropyridin-2-yl)-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methanone
• Standard InChI: InChI=1S/C19H16F2N4O/c20-14-10-15(21)17(23-11-14)19(26)25-8-5-12(6-9-25)16-4-3-13-2-1-7-22-18(13)24-16/h1-4,7,10-12H,5-6,8-9H2
• Standard InChI Key: GTQYSMHQFWAUBA-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)C4=C(C=C(C=N4)F)F
• Canonical SMILES: C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)C4=C(C=C(C=N4)F)F

Introduction

Chemical Structure and Nomenclature

The compound features a 1,8-naphthyridine core linked to a piperidin-4-yl group, which is further functionalized with a 3,5-difluoropyridine-2-carbonyl moiety. Key structural attributes include:

Property	Value
Molecular Formula	C₁₉H₁₆F₂N₄O
Molecular Weight	354.4 g/mol
IUPAC Name	(3,5-Difluoropyridin-2-yl)-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methanone
SMILES	C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)C4=C(C=C(C=N4)F)F

The 1,8-naphthyridine core (a bicyclic structure with two fused pyridine rings) confers rigidity, while the difluoropyridine and piperidine groups enhance solubility and target binding.

Physicochemical Properties

Experimental data for this compound remain sparse, but predictions based on analogs suggest:

Property	Estimated Value	Basis
LogP	~2.5–3.0	Fluorine and aromaticity
Solubility	Low in water, moderate in DMSO	Similar to 1,8-naphthyridines
Melting Point	Not reported	–

Applications and Future Directions

Therapeutic Applications

• Oncology: Potential as a Notch pathway inhibitor or topoisomerase antagonist.

• Infectious Diseases: Antibiotic adjuvant for resistant bacteria.

• Neurology: Neuroprotective agent via kinase modulation.

Industrial Applications

• Corrosion Inhibition: Ionic liquids derived from 1,8-naphthyridines show ~97% efficiency in steel protection.

Research Gaps

• Synthetic Optimization: Scalable routes using green chemistry (e.g., ionic liquid catalysis).

• In Vivo Studies: Pharmacokinetic and toxicity profiling.

• Mechanistic Studies: Target identification via proteomics or crystallography.